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Compound of Interest

Compound Name: Nbd-556

Cat. No.: B1676978 Get Quote

Essential Safety and Handling Guide for Nbd-556
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and

disposal of Nbd-556 (CAS: 333353-44-9), a small molecule HIV-1 entry inhibitor. Adherence to

these procedures is essential to ensure personal safety and minimize environmental impact.

Chemical and Physical Properties
A summary of the key quantitative data for Nbd-556 is presented in the table below for easy

reference.

Property Value

CAS Number 333353-44-9

Molecular Formula C₁₇H₂₄ClN₃O₂

Molecular Weight 337.84 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage Temperature -20°C (powder)
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Hazard Identification and GHS Classification
Nbd-556 is classified under the Globally Harmonized System (GHS) with the following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.[1]

Signal Word: Warning

Hazard Pictograms:

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long-lasting effects.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Nbd-556 to minimize exposure and ensure

personal safety.

PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Chemically resistant, impermeable gloves (e.g.,

nitrile). Inspect gloves for integrity before use

and change them frequently, especially after

direct contact with the compound.

Body Protection
A laboratory coat must be worn at all times.

Ensure it is fully buttoned.

Respiratory

Work in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of the

powder.

Experimental Protocols: Safe Handling and Disposal
Strict adherence to the following protocols is required for the safe handling and disposal of

Nbd-556.

Handling and Storage
Engineering Controls: All work with solid Nbd-556 and concentrated solutions should be

conducted in a certified chemical fume hood to minimize inhalation risk.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.

Storage: Store Nbd-556 powder in a tightly sealed container in a freezer at -20°C.[1]

Solutions in DMSO should also be stored at -20°C or -80°C for longer-term stability.[1]
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Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

Wear Appropriate PPE: Don the personal protective equipment outlined in Section 3.

Contain the Spill: For solid spills, carefully sweep the material to avoid generating dust and

place it into a labeled, sealed container for disposal. For liquid spills, absorb the material with

an inert absorbent (e.g., vermiculite, sand, or earth).

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol) followed

by soap and water.

Dispose of Waste: All contaminated materials, including absorbent, gloves, and cleaning

materials, must be placed in a sealed container and disposed of as hazardous waste.

Disposal Plan
All waste containing Nbd-556 must be treated as hazardous waste due to its toxicity to aquatic

life.

Chemical Waste: Unused Nbd-556 and solutions containing the compound should be

collected in a designated, labeled hazardous waste container.

Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with Nbd-556 must be collected in a sealed, labeled hazardous waste bag

or container.

Disposal Route: Dispose of all Nbd-556 waste through your institution's environmental health

and safety office, following all local, state, and federal regulations. Do not dispose of Nbd-
556 down the drain, as it is very toxic to aquatic life.[1]

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling Nbd-556 safely.
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Preparation Handling

Cleanup & Disposal

Post-Handling

Don Appropriate PPE Work in Chemical Fume Hood Weigh Solid Nbd-556 Prepare Solution (e.g., in DMSO) Use in Experiment

Dispose of Chemical Waste

Decontaminate Glassware

Dispose of Contaminated Consumables Doff PPE Wash Hands Thoroughly

Handling Nbd-556?

Solid or Liquid?

Work in Fume Hood
to avoid dust inhalation

Solid

Handle with care
to avoid splashes

Liquid

Mandatory PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Proceed with Caution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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